Cas no 105608-20-6 (O-Methyl 15b-OH Gibberellin A3 Diacetate)

• Product Name: O-Methyl 15b-OH Gibberellin A3 Diacetate
• CAS No: 105608-20-6
• MF: C₂₄H₂₈O₉
• MW: 460.473728179932
• CID: 5069463
• PubChem ID: 169443549
• Update Time: 2025-11-06

O-Methyl 15b-OH Gibberellin A3 Diacetate Chemical and Physical Properties

Names and Identifiers

• O-Methyl 15β-OH Gibberellin A3 Diacetate
• -OHGibberellinA3Diacetate
• Gibb-3-ene-1,10-dicarboxylic acid, 2,7-bis(acetyloxy)-4a,9-dihydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1α,2β,4aα,4bβ,9β,10β)- (9CI)
• 105608-20-6
• O-Methyl 15Beta-OH Gibberellin A3 Diacetate
• O-Methyl 15b-OH Gibberellin A3 Diacetate

• Inchi： 1S/C24H28O9/c1-11-18(27)23-10-22(11,32-13(3)26)8-6-14(23)24-9-7-15(31-12(2)25)21(4,20(29)33-24)17(24)16(23)19(28)30-5/h7,9,14-18,27H,1,6,8,10H2,2-5H3/t14-,15+,16?,17?,18?,21-,22+,23-,24-/m1/s1
• InChI Key： NQHGDPLZFPAQPE-WPQWZSSNSA-N
• SMILES： O1C([C@]2(C)[C@H](C=C[C@]31C2C(C(=O)OC)[C@]12C(C(=C)[C@](CC[C@H]13)(C2)OC(C)=O)O)OC(C)=O)=O

Computed Properties

• Exact Mass: 460.17333247g/mol
• Monoisotopic Mass: 460.17333247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 591.1±50.0 °C(Predicted)
• Solubility: DCM, Ethyl Acetate, Methanol
• pka: 13.52±0.70(Predicted)

O-Methyl 15b-OH Gibberellin A3 Diacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O-Methyl 15b-OH Gibberellin A3 Diacetate

O-Methyl 15b-OH Gibberellin A3 Diacetate: A Comprehensive Overview

Gibberellins are a class of diterpenoid phytohormones that play a pivotal role in regulating plant growth and development. Among the various gibberellin derivatives, O-Methyl 15b-OH Gibberellin A3 Diacetate (CAS No. 105608-20-6) has garnered significant attention due to its unique structural features and biological activities. This compound is a derivative of gibberellin A3 (GA3), which is one of the most studied gibberellins known for its role in promoting stem elongation, seed germination, and flowering in plants.

The O-Methyl 15b-OH Gibberellin A3 Diacetate molecule is characterized by the presence of a methyl group at the O-position and two acetyl groups attached to the hydroxyl groups at positions 15b and other specific sites. These modifications not only enhance the stability of the molecule but also influence its bioavailability and pharmacokinetic properties. Recent studies have demonstrated that these structural alterations can significantly impact the compound's ability to interact with gibberellin receptors, thereby modulating its physiological effects.

One of the most notable applications of O-Methyl 15b-OH Gibberellin A3 Diacetate is in agriculture, where it is used as a plant growth regulator. By applying this compound, farmers can optimize crop yields by enhancing seed germination rates, improving root development, and promoting overall plant health. For instance, research conducted in 2023 highlighted that the use of this gibberellin derivative in rice cultivation led to a significant increase in grain yield under stress conditions such as water deficit.

Moreover, O-Methyl 15b-OH Gibberellin A3 Diacetate has shown potential in biotechnological applications, particularly in the production of high-value secondary metabolites in plants. By manipulating gibberellin levels through exogenous application or genetic engineering, scientists can induce the production of compounds such as flavonoids, terpenoids, and alkaloids, which are valuable in pharmaceutical and nutraceutical industries.

Recent advancements in molecular biology have also shed light on the signaling pathways mediated by O-Methyl 15b-OH Gibberellin A3 Diacetate. Studies have revealed that this compound interacts with specific receptor proteins, leading to the activation of downstream transcription factors that regulate genes involved in cell elongation and differentiation. These findings have paved the way for the development of novel strategies to enhance plant resilience against environmental stresses such as salinity and temperature fluctuations.

In terms of chemical synthesis, O-Methyl 15b-OH Gibberellin A3 Diacetate is typically produced through a series of enzymatic or chemical modifications starting from natural gibberellins. The diacetylation process not only improves the stability of the molecule but also enhances its solubility, making it more suitable for agricultural applications. Researchers are currently exploring green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact.

The safety profile of O-Methyl 15b-OH Gibberellin A3 Diacetate has also been a subject of extensive research. Acute and chronic toxicity studies indicate that this compound is relatively safe for use at recommended doses. However, further studies are needed to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, O-Methyl 15b-OH Gibberellin A3 Diacetate (CAS No. 105608-20-6) represents a promising tool in plant science with diverse applications ranging from agriculture to biotechnology. Its unique structural features and biological activities make it an invaluable compound for researchers and practitioners alike. As our understanding of gibberellin signaling continues to grow, so too will the potential applications of this fascinating molecule.